Bis(carboxyethyl)germanium sesquioxide

• CAS No.: 76833-36-8
• Molecular Formula: C8H14Ge2O7
• Molecular Weight: 367.5 g/mol
• IUPAC Name: 4-[[3-carboxypropyl(oxo)germyl]oxy-oxogermyl]butanoic acid
• InChI: InChI=1S/C8H14Ge2O7/c11-7(12)3-1-5-9(15)17-10(16)6-2-4-8(13)14/h1-6H2,(H,11,12)(H,13,14)
• InChI Key: PKCYYRXPGMHIPO-UHFFFAOYSA-N
• SMILES: C(CC(=O)O)C[Ge](=O)O[Ge](=O)CCCC(=O)O
• Synonyms: 3-oxygermylpropionic acid polymer; bis(carboxyethyl)germanium sesquioxide; carboxyethylgermanium sesquioxide; DCEFSQD; dicarboxyethenylgermanium sesquioxide; Ge 132; Ge-132; Germanium-132; propagermanium; proxigermanium; repagermanium; SK 818; SK-818

Description

Historical Context and Academic Discovery

The field of organogermanium chemistry began shortly after the discovery of the element itself. In 1887, Clemens Winkler synthesized the first organogermanium compound, tetraethylgermane. pharmacy180.comwikipedia.org However, extensive research into these compounds did not gain significant momentum until the mid-20th century. pharmacy180.com The academic pursuit of water-soluble organogermanium compounds, driven by their potential biological activity, marked a significant new phase in this research. nih.govnih.gov

The synthesis of Bis(carboxyethyl)germanium sesquioxide, the most studied compound in this class, has a nuanced history. nih.govencyclopedia.pub Russian chemist V.F. Mironov is credited with the initial discovery and the process for producing it, having first submitted his work for publication in November 1966. germaniumsesquioxide.comgermaniumsesquioxide.com In 1967, Dr. Kazuhiko Asai of the Asai Germanium Research Institute in Japan independently synthesized the novel, water-soluble organogermanium compound. gelest.comwikipedia.org Asai's synthesis was reportedly motivated by the observation that valued medicinal plants and coal, a residue of ancient life, contained germanium, suggesting the element could have biological importance. gelest.comfemegyl.ru

The synthesis method involves the addition of trichlorogermane (B72276) (HGeCl₃) to acrylic acid, which forms 3-(trichlorogermyl)propanoic acid. nih.govgelest.com This intermediate is then hydrolyzed to yield this compound. nih.govgelest.com While Mironov's work represents the first academic publication, Dr. Asai's subsequent research was pivotal in capitalizing on the compound's biological activity and bringing it to the forefront of scientific investigation. germaniumsesquioxide.comgermaniumsesquioxide.com This pioneering work in the 1970s stimulated a wave of research into the potential applications of organogermanium compounds. pharmacy180.comnih.gov

Table 1: Key Historical Milestones

Year	Scientist(s)	Milestone	Reference
1887	Clemens Winkler	Synthesis of the first organogermanium compound, tetraethylgermane.	pharmacy180.comwikipedia.org
1966	V.F. Mironov	First submitted work for publication on the synthesis of this compound.	nih.govgermaniumsesquioxide.comgermaniumsesquioxide.com
1967	Dr. Kazuhiko Asai	Independently synthesized this compound and began extensive research into its biological activities.	gelest.comwikipedia.orgresearchgate.net

Academic Significance and Contemporary Research Landscape

The academic significance of this compound stems primarily from its wide range of reported biological activities. nih.gov It is one of the most intensively investigated organogermanium compounds for therapeutic applications. pharmacy180.com Research has demonstrated that the compound is an immunomodulator, capable of inducing the production of interferon-gamma (IFN-γ) and activating immune cells such as macrophages and natural killer (NK) cells. nih.govoup.comnih.govresearchgate.net These properties are the basis for much of the research into its antitumor and antiviral activities. encyclopedia.pubgelest.compatsnap.com

The contemporary research landscape continues to explore these foundational findings. Studies have investigated its potential in inhibiting tumor growth and metastasis in animal models. gelest.com Beyond oncology, its antiviral properties have been a subject of research, with studies exploring its potential to inhibit the replication of certain viruses. patsnap.com Furthermore, its role as an antioxidant has been noted, with some studies showing it may offer protective effects against free radicals. encyclopedia.pubgelest.com

Current academic interest also extends to the chemical modification of the Ge-132 molecule. encyclopedia.pub Researchers are synthesizing new derivatives to potentially enhance its biological activity and broaden its applications. encyclopedia.pub For example, the introduction of aromatic substituents as an ester group has been shown to increase antitumor activity compared to the parent compound. encyclopedia.pub These ongoing investigations underscore the compound's role as a platform for developing new therapeutic agents. pharmacy180.comresearchgate.net

Table 2: Reported Biological Activities in Academic Research

Biological Activity	Observed Effects in Research Models	Reference
Immunomodulation	Induction of interferon-γ; activation of macrophages and natural killer (NK) cells.	nih.govoup.comnih.govresearchgate.net
Antitumor	Inhibition of tumor growth and metastasis in certain animal models.	encyclopedia.pubgelest.compatsnap.com
Antiviral	Reported activity against certain viruses in research settings.	gelest.compatsnap.com
Antioxidant	Protective effects against free radicals; synergistic antioxidant effects when combined with other molecules like resveratrol (B1683913).	encyclopedia.pubgelest.com

Nomenclature and Polymeric Forms in Academic Literature

This compound is known by a variety of names in scientific literature, which reflects its complex structure and history. wikipedia.orgnih.gov Its most common designation in research is Ge-132 . encyclopedia.pubnih.gov The compound's chemical formula is C₆H₁₀Ge₂O₇ and its CAS Registry Number is 12758-40-6. wikipedia.orgnih.govcymitquimica.com

The nomenclature includes:

IUPAC Name : 3-[[2-carboxyethyl(oxo)germyl]oxy-oxogermyl]propanoic acid nih.gov

Synonyms : Propagermanium (B1678255), Repagermanium, Proxigermanium, 2-carboxyethylgermasesquioxane, and SK-818. wikipedia.orgnih.gov

Structural studies have revealed that in its solid, crystalline state, this compound exists in several polymeric forms. encyclopedia.pub X-ray crystallography has shown one form to be a polymer with a three-dimensional network structure built from a twelve-membered ring skeleton. gelest.com Another identified form is a linear polymer with an infinite fibrous structure. encyclopedia.pubgelest.com These different polymeric structures can influence the compound's physical properties, such as its solubility in water. encyclopedia.pub When dissolved in water, the polymeric structure hydrolyzes to form 3-(trihydroxygermyl)propanoic acid (THGPA). encyclopedia.pub

Table 3: Nomenclature and Chemical Identifiers

Identifier Type	Identifier	Reference
Common Name	Ge-132	encyclopedia.pubnih.gov
IUPAC Name	3-[[2-carboxyethyl(oxo)germyl]oxy-oxogermyl]propanoic acid	nih.gov
Synonyms	Propagermanium, Repagermanium, Carboxyethylgermanium sesquioxide	wikipedia.orgnih.gov
Chemical Formula	C₆H₁₀Ge₂O₇	nih.govcymitquimica.com
CAS Number	12758-40-6	wikipedia.orgsamaterials.com

Synthetic Methodologies and Chemical Transformations

Classical Synthesis Routes for Bis(carboxyethyl)germanium Sesquioxide

The most established synthetic pathway to this compound is a multi-step process first reported in the 1960s. nih.govnih.gov This classical route involves the formation of a key intermediate, trichlorogermane (B72276), followed by its reaction with a carboxylic acid derivative and subsequent hydrolysis. gelest.comencyclopedia.pub

The synthesis typically begins with germanium dioxide (GeO₂), a readily available inorganic germanium compound. encyclopedia.puboup.com The original methods for producing the necessary trichlorogermane (HGeCl₃) precursor were often complex, starting from elemental germanium. encyclopedia.pub However, more convenient methods have been developed that use germanium dioxide as the starting material. encyclopedia.pub

One common laboratory and industrial-scale method involves the reaction of germanium dioxide with a mixture of hydrochloric acid (HCl) and hypophosphorous acid (H₃PO₂). encyclopedia.pub In this process, the hypophosphorous acid acts as a reducing agent to convert Germanium(IV) in GeO₂ to Germanium(II) in the form of trichlorogermane. This development has made Ge-132 and other organogermanium sesquioxides more readily accessible. encyclopedia.pub Alternative pathways reported in patent literature involve starting with germanium tetrachloride (GeCl₄) and using reducing agents like ascorbic acid in the presence of concentrated hydrochloric acid to generate the trichlorogermane solution in situ. google.com

Table 1: Comparison of Trichlorogermane Generation Methods

Starting Material	Reagents	Key Features
Germanium Dioxide (GeO₂)	Concentrated HCl, H₃PO₂	Convenient and simple method, avoids elemental germanium. encyclopedia.pub
Germanium Tetrachloride (GeCl₄)	Concentrated HCl, Ascorbic Acid	Alternative route using a different starting material and reducing agent. google.com
Elemental Germanium (Ge)	HCl gas at high temperature	Older, more technically complex method. encyclopedia.pubacs.org

Once trichlorogermane is generated, it undergoes a hydrogermylation reaction with an unsaturated carboxylic acid derivative, most commonly acrylic acid (CH₂=CHCOOH). gelest.comencyclopedia.pub This reaction is a regioselective addition where the trichlorogermyl group (–GeCl₃) adds to the terminal carbon atom of the acrylic acid's vinyl group. encyclopedia.pub The product of this step is 3-(trichlorogermyl)propanoic acid. encyclopedia.pubacs.org This intermediate is a key precursor to the final sesquioxide structure. The reaction can be carried out using a trichlorogermane-ether complex or directly with trichlorogermane in concentrated hydrochloric acid. gelest.com The latter method is often preferred for large-scale and one-pot preparations. gelest.com

The final step in the classical synthesis is the hydrolysis of the 3-(trichlorogermyl)propanoic acid intermediate. researchgate.netencyclopedia.pub This is achieved by reacting the intermediate with water. google.comacs.org The hydrolysis converts the trichlorogermyl group into a trihydroxygermyl group (–Ge(OH)₃), forming 3-(trihydroxygermyl)propanoic acid (THGPA). gelest.comencyclopedia.pub This water-soluble monomer is the hydrated form of Ge-132. nih.govacs.org

Subsequent removal of water (drying) from the THGPA solution leads to a condensation polymerization reaction. acs.org This process eliminates water molecules between the trihydroxygermyl groups of adjacent monomers, forming Ge-O-Ge (germoxane) linkages. The resulting polymeric structure is this compound. gelest.com Structural studies have shown that in its solid form, it can exist in several polymeric forms. encyclopedia.pub

Advanced Synthetic Strategies and Process Optimization in Research

Research has focused on optimizing the classical synthesis to improve efficiency and purity. One-pot operations, where the trichlorogermylation in concentrated hydrochloric acid is immediately followed by hydrolysis without isolating the intermediate, have been developed for routine and large-scale preparation. gelest.com Some patented methods aim to simplify the process and reduce environmental impact by avoiding certain solvents. For instance, a method was disclosed that avoids using acetone (B3395972) for washing the final product, which can be an environmental concern. google.com The choice of reducing agent in the initial step has also been an area of investigation, with alternatives like sodium hypophosphite being used. google.com

Derivatization Techniques and Chemical Reactivity of this compound

The this compound molecule possesses several reactive centers, which allows for chemical modification to produce various derivatives. encyclopedia.pub The primary sites for derivatization are the carboxylic acid groups. encyclopedia.pub

The two carboxylic acid moieties (–COOH) in the Ge-132 structure are the most common targets for chemical modification. encyclopedia.pub These groups can undergo typical carboxylic acid reactions, such as esterification and amidation. encyclopedia.pub

Esterification: This reaction involves converting the carboxylic acid groups into ester groups (–COOR). Studies have shown that introducing aromatic and heteroaromatic substituents, such as quinoline, anthraquinone, and naphthalene, as ester groups can modify the compound's properties. encyclopedia.pub Another approach involves derivatization using alkyl chloroformates, such as ethyl chloroformate (ECF) or methyl chloroformate (MCF), in the presence of an alcohol and a catalyst like pyridine (B92270). nih.govresearchgate.net This technique is also used for analytical purposes to create derivatives suitable for gas chromatography. nih.gov

Amidation: The carboxylic acid groups can also be converted to amides (–CONR₂). For example, germanium has been introduced into ascorbic acid via the formation of an amide of trimethylgermylpropionic acid. encyclopedia.pub The synthesis of peptides containing germanium has also been explored by preparing amino acid derivatives from the trichlorogermylation of α,β-unsaturated amino acids. gelest.com

These derivatization techniques demonstrate the chemical versatility of this compound, allowing for the synthesis of a wide range of related compounds for further research. encyclopedia.pub

Germanium Atom Coordination Complex Formation

The germanium atoms in this compound and its derivatives can participate in the formation of coordination complexes. While the germanium in Ge-132 is in a +4 oxidation state and primarily bonded to oxygen and carbon, its coordination sphere can be expanded. The carboxylate groups of Ge-132 can act as ligands, coordinating with metal ions to form metal-organometallic frameworks (MOMFs) researchgate.net. This demonstrates the potential of the germanium-containing moiety to be incorporated into larger, multidimensional structures through coordination chemistry.

Furthermore, studies have investigated the complexation of Ge-132 with biomolecules such as amino acids. Electrospray ionization mass spectrometry has been used to characterize these complexes in aqueous solutions, confirming the interaction between the organogermanium compound and amino acids researchgate.net. While detailed structural elucidation of these specific complexes in the solid state is an area of ongoing research, the formation of such complexes is a key aspect of the compound's chemical behavior in biological systems.

The synthesis of stable coordination complexes of germanium with amino acids and carboxylic acids has also been achieved starting from germanium dioxide google.commdpi.com. These methods involve reacting an aqueous suspension of germanium dioxide with the desired amino acid or carboxylic acid, resulting in the formation of stable complexes where the ligand coordinates to the germanium atom google.com. This provides a model for the types of coordination interactions that the germanium atom in organogermanium compounds can undergo.

Synthesis of Related Organogermanium Compounds

The foundational structure of this compound has been a starting point for the synthesis of a wide array of related organogermanium compounds. These synthetic efforts aim to modify the parent compound to alter its physicochemical properties and biological activity.

A significant class of related compounds are the germatranes . These are tricyclic compounds characterized by a transannular dative bond between the nitrogen and germanium atoms, resulting in a pentacoordinated germanium center researchgate.netpaperpublications.org. Germatranes are typically synthesized from organotrihalogermanes, which can be derived from Ge-132 precursors. For instance, treatment of trichlorogermyl adducts with triethanolamine (B1662121) yields germatrane derivatives gelest.com. The synthesis of these compounds has been extensively studied, leading to a variety of substituted germatranes with diverse functionalities researchgate.netrsc.orgresearchgate.net.

Another avenue of chemical transformation involves the modification of the carboxyethyl side chains to produce other functional groups. For example, germa-γ-lactones have been synthesized through the bromination of trialkylgermylpropanoic acid followed by hydrolysis gelest.com.

Furthermore, the synthesis of germanium-containing amino acids and peptides has been a focus of research to enhance the water solubility and biological targeting of organogermanium compounds gelest.com. These are often prepared via the trichlorogermylation of α,β-unsaturated amino acids, followed by hydrolysis gelest.com. The resulting germanium-containing amino acids can then be incorporated into peptide chains using solid-phase synthesis techniques acs.org.

Derivatives of Ge-132 have also been synthesized by modifying the carboxylic group or substituting the germanium atom encyclopedia.pub. For instance, the introduction of aromatic and heteroaromatic substituents as ester groups has been shown to increase the antitumor activity of the parent compound encyclopedia.pub. The synthesis of these derivatives often involves standard esterification or amidation reactions starting from the carboxylic acid groups of Ge-132.

The table below summarizes some of the related organogermanium compounds synthesized from or inspired by the structure of this compound.

Compound Class	General Structure/Description	Synthetic Precursor/Method	Reference(s)
Germatranes	Tricyclic compounds with a pentacoordinated germanium atom due to a Ge-N transannular bond.	Treatment of trichlorogermyl adducts with triethanolamine.	researchgate.netgelest.comrsc.org
Germa-γ-lactones	Lactones containing a germanium atom within the ring structure.	Bromination of trialkylgermylpropanoic acid followed by hydrolysis.	gelest.com
Germanium-containing Amino Acids	Amino acids where a carbon atom is replaced by or substituted with a germanium-containing group.	Trichlorogermylation of α,β-unsaturated amino acids followed by hydrolysis.	gelest.comacs.org
Ge-132 Ester and Amide Derivatives	Compounds where the carboxylic acid groups of Ge-132 are converted to esters or amides.	Standard esterification or amidation reactions.	encyclopedia.pub
γ-Thiocarbamido Propyl Germanium Sesquioxide	A derivative of Ge-132 with a thiocarbamido functional group.	Reaction of propenyl thiocarbamide with trichlorogermane followed by hydrolysis.	nih.gov
Germanium Sesquioxide of Ethyl Glutamate (B1630785)	An organogermanium sesquioxide incorporating an ethyl glutamate moiety.	Reaction of β-chloroformyl ethyl germanium trichloride (B1173362) with ethyl glutamate.	nih.gov

These synthetic methodologies and chemical transformations highlight the rich chemistry of this compound and its potential as a platform for the development of novel organogermanium compounds.

Structural Characterization and Spectroscopic Analysis of Bis Carboxyethyl Germanium Sesquioxide

Advanced Spectroscopic Methods for Structural Elucidation

Modern spectroscopy provides the necessary tools to probe the molecular structure of Bis(carboxyethyl)germanium sesquioxide. Techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) and Raman spectroscopy, and various forms of Mass Spectrometry (MS) are indispensable for a comprehensive characterization, from atomic connectivity to molecular weight and vibrational modes.

Nuclear Magnetic Resonance (NMR) spectroscopy is a primary technique for elucidating the molecular structure of this compound. By analyzing the magnetic properties of atomic nuclei, NMR provides detailed information about the chemical environment of protons (¹H NMR) and carbons (¹³C NMR).

Research findings from ¹H and ¹³C NMR spectroscopy have confirmed the expected structure of the compound. oup.com In a study using D₂O as a solvent, ¹H NMR spectra identified two distinct proton environments corresponding to the two methylene (B1212753) (-CH₂-) groups in the carboxyethyl chain. oup.com These appear as triplets, with chemical shifts around 1.55 ppm for the protons adjacent to the germanium atom and 2.65 ppm for the protons adjacent to the carboxyl group. oup.com The downfield shift of the latter is attributed to the deshielding effect of the electronegative oxygen atoms in the carboxyl group. oup.com

Similarly, ¹³C NMR analysis reveals three unique carbon environments: one for the carboxyl carbon (C=O) and one for each of the two methylene carbons in the ethyl chain. oup.com The reported chemical shifts are consistent with the proposed molecular framework. oup.com These NMR studies are crucial for confirming the identity of the synthesized compound and for distinguishing it from potential precursors or side products. oup.comacs.org

NMR Data for this compound
Nucleus	Chemical Shift (δ) in ppm
¹H	1.55 (triplet)
¹H	2.65 (triplet)
¹³C	12.93
¹³C	27.37
¹³C	178.31

Data sourced from Ogwapit et al. (2011) conducted in D₂O solvent. oup.com

Vibrational spectroscopy, encompassing both Infrared (IR) and Raman techniques, provides critical insights into the functional groups and bonding arrangements within this compound. researchgate.netspringerprofessional.de These methods are complementary, as they are governed by different selection rules; IR spectroscopy measures changes in dipole moment, while Raman spectroscopy detects changes in polarizability. nih.gov

FT-IR and FT-Raman spectra of the compound display characteristic peaks that confirm its structural integrity. oup.com A key application of this analysis is the confirmation of the Ge-O-Ge sesquioxide linkage and the absence of inorganic germanium dioxide (GeO₂), a potential toxic impurity. oup.comvliz.be The spectra show distinctive sesquioxide peaks in the 800-900 cm⁻¹ region. oup.com Specifically, characteristic absorptions have been identified at 900.51, 900.26, and 800.04 cm⁻¹. oup.com Crucially, the absence of a strong, distinct peak around 850 cm⁻¹ confirms that the sample is free from significant GeO₂ contamination. oup.comacs.org

These techniques are powerful not only for quality control but also for structural confirmation, providing a vibrational fingerprint of the molecule that verifies the presence of its key functional groups. mdpi.com

Vibrational Spectroscopy Data for this compound
Wavenumber (cm⁻¹)	Assignment
900.51	Ge-O-Ge Sesquioxide stretch
900.26	Ge-O-Ge Sesquioxide stretch
800.04	Ge-O-Ge Sesquioxide stretch

Data sourced from Ogwapit et al. (2011). oup.com

Mass spectrometry (MS) is an essential analytical tool for determining the molecular weight and probing the structure of this compound. scispace.com Due to the compound's polymeric nature and its behavior in solution where it can form various oligomeric species, advanced MS techniques are required for a thorough characterization. scispace.comresearchgate.net

Electrospray Ionization (ESI) is a soft ionization technique well-suited for analyzing polar, non-volatile molecules like this compound from a liquid solution. ESI-MS studies have been instrumental in understanding the compound's behavior in aqueous solutions. researchgate.net The analysis reveals that the compound does not exist as a single entity but rather forms a variety of complex ionic and polymeric structures. oup.comscispace.com Full scan mass spectra typically show numerous complex ion fragments, indicating the formation of different oligomers and adducts in the ESI source. oup.comresearchgate.net

For more precise structural information, ESI is often coupled with a hybrid quadrupole-time-of-flight (QqTOF) mass analyzer. researchgate.net This setup combines the ion selection capability of a quadrupole with the high mass resolution and accuracy of a TOF analyzer. researchgate.net QqTOF analysis provides accurate mass measurements, which are crucial for determining the elemental composition of the detected ions. researchgate.net Studies using ESI-QqTOF have successfully characterized Ge-132 and its complexes, identifying various oligomeric species. researchgate.net The high resolution of the QqTOF analyzer is particularly important for this compound due to the complex isotopic pattern of germanium, allowing for the confident identification of germanium-containing ions and the differentiation of overlapping isotopic clusters. researchgate.net

Selected Ions Observed in ESI-MS Analysis of this compound
m/z (mass-to-charge ratio)	Proposed Ionic Structure / Fragment
123.1 - 478.3	Range of complex ion fragments
514 - 534	Region showing trimeric and other complex ions
405 - 424	Region showing overlaid signals of different oligomers

Ionic species and ranges reported in studies by Ogwapit et al. (2011) and Jirásko et al. (2009). oup.comresearchgate.net

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful hyphenated technique that separates components of a mixture before their analysis by mass spectrometry. While specific studies employing an Ion Trap-Time-of-Flight (IT-TOF) detector for this compound are not prevalent, the principles of this technique are highly applicable. LC is effective for separating the parent organogermanium compound from impurities or its hydrolysis product, 3-(trihydroxygermyl)propanoic acid (THGPA). acs.orgresearchgate.net

An LCMS-IT-TOF system would offer significant advantages. The liquid chromatography front-end provides separation. acs.org The subsequent ion trap (IT) allows for multistage tandem mass spectrometry (MSⁿ), enabling detailed fragmentation studies to elucidate the structure of the separated components. Finally, the time-of-flight (TOF) analyzer provides high-resolution and accurate mass data for both precursor and fragment ions, ensuring confident identification and structural confirmation. This combination would be ideal for speciation analysis, distinguishing the organic Ge-132 from any inorganic germanium species and characterizing its behavior and stability in solution. nih.gov

Mass Spectrometry (MS) Techniques for Molecular Characterization

Polymeric and Oligomeric Species Characterization in Solution and Solid State

This compound, also known as Ge-132, exhibits distinct structural characteristics depending on its physical state. In the solid state, Ge-132 is a polymeric compound. docbrown.info X-ray crystallography has revealed that it can exist as a polymer with a three-dimensional network structure. nih.gov This network is formed from a parent skeleton of a twelve-membered ring where each germanium atom is attached to three oxygen atoms. nih.gov Additionally, a linear polymer isomer has been identified, which is considered a precursor to the more complex three-dimensional structure. nih.gov Thermal analysis has shown that the linear polymer undergoes self-dehydration to form the three-dimensional network structure. nih.gov

Spectroscopic methods further confirm the polymeric nature of solid Ge-132. The Fourier-transform infrared (FT-IR) spectrum of solid Ge-132 shows characteristic peaks for the sesquioxide structure at approximately 900.51 cm⁻¹ and 800.04 cm⁻¹. docbrown.info These absorptions are indicative of the Ge-O-Ge bonds that form the polymeric backbone.

In aqueous solutions, this compound displays complex behavior, forming various oligomeric species. researchgate.net Electrospray ionization mass spectrometry (ESI-MS) has been a key technique in identifying these species in solution. psu.edu Studies using ESI-MS have identified various polymeric and oligomeric ions of Ge-132 in aqueous solutions. psu.edu It has been suggested that in an aqueous solution, Ge-132 can form a cyclic structure which then leads to the formation of these oligomeric species. researchgate.net

The transition from the solid, polymeric state to soluble, oligomeric, and monomeric species in water is a defining characteristic of this compound, underpinned by its hydrolytic behavior.

Hydrolytic Behavior and Soluble Species Formation (e.g., 3-(trihydroxygermyl)propanoic acid)

A crucial property of this compound is its hydrolysis in aqueous environments to form the monomeric species, 3-(trihydroxygermyl)propanoic acid (THGPA). psu.eduresearchgate.net This conversion is a spontaneous reaction that occurs when Ge-132 is dissolved in water. smolecule.comresearchgate.net The hydrolysis involves the cleavage of the Ge-O-Ge bonds of the polymeric or oligomeric structures. researchgate.net

The formation of 3-(trihydroxygermyl)propanoic acid as the primary soluble species has been confirmed through various analytical techniques. nih.govsmolecule.com Nuclear Magnetic Resonance (NMR) spectroscopy has been particularly insightful in demonstrating this structural change. A comparison of the ¹³C-NMR spectra of this compound in its solid state and in a deuterium (B1214612) oxide (D₂O) solution clearly illustrates the hydrolysis. nih.gov

The chemical shifts of the carbon atoms in the carboxyethyl group are different in the solid polymeric form compared to the dissolved monomeric form, reflecting the change in the chemical environment upon hydrolysis. nih.gov This transition to a soluble, monomeric form is fundamental to the behavior of this compound in aqueous systems. smolecule.com The hydrolytic process can be influenced by factors such as pH and temperature, which can affect the equilibrium between the polymeric/oligomeric forms and the monomeric 3-(trihydroxygermyl)propanoic acid. smolecule.com

Below is a data table summarizing the ¹³C-NMR chemical shifts for this compound in both solid state and in solution, highlighting the structural changes upon hydrolysis.

Carbon Atom	Chemical Shift (ppm) in Solid State	Chemical Shift (ppm) in D₂O Solution
Ge-C H₂	15.5	13.7
C H₂	28.2	28.3
C OOH	178.0	178.9

Data sourced from a study on the synthesis and properties of 2-carboxyethylgermanium sesquioxide. nih.gov

Another data table presents the characteristic FT-IR absorption bands for solid this compound, which are used to identify its key structural features.

Functional Group	Wavenumber (cm⁻¹)	Description
O-H (Carboxylic Acid)	3300.00 - 2700.00	Broad absorption due to hydrogen bonding
C=O (Carboxylic Acid)	1687.55	Carbonyl stretching vibration
C-H (Alkyl Chain)	1410.00 and 1236.65	Asymmetrical and symmetrical vibrations
Ge-O-Ge (Sesquioxide)	900.51 and 800.04	Characteristic sesquioxide backbone vibrations

Data sourced from an analysis and development of an oral formulation of Ge-132. docbrown.info

Analytical Methodologies for Bis Carboxyethyl Germanium Sesquioxide and Its Metabolites

Quantitative Determination Techniques

Several sophisticated instrumental methods are employed for the quantitative analysis of Bis(carboxyethyl)germanium sesquioxide. These techniques offer varying levels of sensitivity, specificity, and complexity.

Gas Chromatography-Microwave-Induced Plasma-Atomic Emission Detection (GC-MIP-AED)

Gas Chromatography coupled with Microwave-Induced Plasma-Atomic Emission Detection (GC-MIP-AED) is a powerful technique for the determination of this compound. nih.govresearchgate.net This method provides element-specific detection, which is highly advantageous for complex matrices. nih.govresearchgate.net

A key aspect of this method is the derivatization of the non-volatile Ge-132 into a form suitable for gas chromatography. nih.govresearchgate.net One reported approach involves derivatization with ethyl chloroformate (ECF) in the presence of ethanol (B145695) and pyridine (B92270). nih.govresearchgate.net After derivatization, the resulting compound can be analyzed by GC-MIP-AED. This method has been successfully applied to determine Ge-132 in food supplements and fertilizers. nih.govresearchgate.net The technique demonstrates good linearity and precision, making it suitable for quality control and speciation analysis. nih.govresearchgate.net

Table 1: Performance of GC-MIP-AED Method for Ge-132 Analysis

Parameter	Value	Reference
Derivatizing Agent	Ethyl Chloroformate (ECF)	nih.gov
Linearity Range	1–250 mg L⁻¹	nih.govresearchgate.net
Correlation Coefficient (r²)	0.9986	nih.govresearchgate.net
Precision (RSD)	6.8%	nih.govresearchgate.net

Liquid Chromatography with Tandem Mass Spectrometry (LC/MS/MS)

Liquid Chromatography with Tandem Mass Spectrometry (LC/MS/MS) offers a highly sensitive and specific method for the analysis of this compound. acs.org This technique is particularly useful for analyzing biological samples. Ge-132 is known to hydrolyze into 3-(trihydroxygermyl)propanoic acid (THGPA). acs.org A novel extraction method based on a reversible chemical conversion has been developed for the LC/MS/MS analysis of THGPA in rat plasma, allowing for the monitoring of the entire molecule. acs.org This approach is crucial for pharmacokinetic studies. acs.org Mass spectrometry, in general, is a valuable tool for the structural characterization of Ge-132 and its behavior in biological systems. psu.edu

Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a highly sensitive technique for the elemental analysis of germanium, often used for microanalyses. acs.org Like AAS, standard ICP-MS measures the total germanium concentration and does not, by itself, provide information on the chemical form or species of germanium present. acs.org However, when coupled with a separation technique like liquid chromatography (LC-ICP-MS), it becomes a powerful tool for speciation analysis. researchgate.net High-performance liquid chromatography coupled with ICP-MS has been utilized to confirm the purity of Ge-132 and quantify potential GeO₂ impurities. nih.gov

Speciation Analysis of Germanium Compounds

A critical aspect of analyzing this compound is the ability to differentiate it from inorganic germanium species, such as Germanium dioxide (GeO₂). nih.govgermaniumsesquioxide.com This is paramount because inorganic germanium compounds are associated with renal toxicity, whereas Ge-132 is considered to have a more favorable safety profile. researchgate.netnih.gov

Differentiation from Inorganic Germanium Species

Several analytical strategies have been developed specifically to distinguish and quantify organic Ge-132 in the presence of inorganic germanium.

The GC-MIP-AED method, following derivatization with ethyl chloroformate, is capable of distinguishing Ge-132 from inorganic germanium. nih.govresearchgate.net This is because the derivatization reaction is specific to the organic compound under the optimized conditions. researchgate.net

Another approach involves hydride generation coupled with atomic spectrometry. researchgate.net This method takes advantage of the fact that under certain conditions, inorganic germanium can be converted into a volatile hydride, while Ge-132 does not generate a volatile hydride upon reduction. researchgate.net This difference in reactivity allows for the selective determination of inorganic germanium in the presence of Ge-132. researchgate.net

Furthermore, high-performance ion-exclusion chromatography has been proposed for the separation and determination of inorganic germanium and Ge-132. researchgate.netresearchgate.net This chromatographic method allows for the physical separation of the two species before detection. researchgate.netresearchgate.net

Table 2: Methods for Differentiating Germanium Species

Method	Principle of Differentiation	Reference
GC-MIP-AED	Selective derivatization of Ge-132	nih.govresearchgate.net
Hydride Generation-AAS	Selective hydride formation by inorganic Ge	researchgate.net
Ion-Exclusion Chromatography	Chromatographic separation of Ge-132 and inorganic Ge	researchgate.netresearchgate.net
HPLC-ICP-MS	Chromatographic separation followed by elemental detection	nih.gov

Analysis of Hydrolysis Products (e.g., THGPA)

This compound, also known as Ge-132, undergoes hydrolysis in aqueous environments to form its stable monomer, 3-(trihydroxygermyl)propanoic acid (THGPA). nih.govacs.orgresearchgate.net This conversion is a critical aspect of its behavior in biological systems and necessitates analytical methods capable of quantifying THGPA. The analysis of this hydrolysis product is fundamental to understanding the pharmacokinetics and distribution of the parent compound. nih.gov

Several analytical techniques have been developed for the quantification of THGPA. High-performance liquid chromatography coupled with tandem mass spectrometry (LC/MS/MS) is a prominent method used for the sensitive and specific measurement of THGPA in biological samples like plasma. nih.govacs.org This approach allows for accurate quantification even at low concentrations. Other analytical methods, such as atomic absorption spectrometry (AAS) and inductively coupled plasma mass spectrometry (ICP-MS), are used for the microanalysis of germanium but target the element itself, meaning the data does not distinguish between different germanium compounds. acs.org The structural analysis of THGPA reveals it can form an intramolecular lactone-like ring structure, a feature that influences its chemical properties and interactions. smolecule.com

Sample Preparation and Derivatization Strategies for Analysis

Effective sample preparation is crucial for the accurate analysis of this compound and its metabolites, particularly in complex biological matrices. acs.org These strategies aim to isolate the analyte, remove interfering substances, and convert the analyte into a form suitable for the chosen analytical instrument. acs.orgmdpi.com Common challenges include matrix effects from plasma components, which can interfere with analyte ionization in mass spectrometry. acs.org To overcome these, various extraction and derivatization techniques have been developed.

Derivatization with alkyl chloroformates is a strategy employed to enhance the volatility and chromatographic properties of this compound for gas chromatography (GC) analysis. nih.gov A method has been developed using ethyl chloroformate (ECF) in the presence of ethanol and pyridine to derivatize the compound. nih.gov The resulting derivative can be analyzed by gas chromatography coupled with microwave-induced plasma-atomic emission detection (GC-MIP-AED), a technique that allows for the specific detection of germanium. researchgate.netnih.gov

The reaction conditions, including the concentrations of the derivatizing agent (ECF) and the catalyst (pyridine), have been optimized to ensure efficient conversion. nih.gov This derivatization approach has been successfully applied to quantify this compound in various samples, including food supplements and fertilizers. researchgate.netnih.gov The method demonstrates good linearity and satisfactory precision, making it suitable for speciation analysis of germanium. researchgate.netnih.gov

Comparison of Alkyl Chloroformates for Derivatization

Reagent	Abbreviation	Performance Characteristics	Reference
Ethyl Chloroformate	ECF	More suitable for the proposed GC-MIP-AED method; provides superior sensitivity and linearity.	researchgate.netnih.gov
Methyl Chloroformate	MCF	Tested as an alternative; provided useful information on the reaction scheme but resulted in a calibration curve with lower sensitivity and linearity compared to ECF.	researchgate.netnih.gov

A novel extraction method based on reversible chemical conversion has been developed for the quantification of THGPA in rat plasma using LC/MS/MS. nih.govacs.org This technique addresses the challenges of extracting the highly water-soluble THGPA from complex biological samples. acs.org The method involves converting THGPA into the more nonpolar and extractable compound, 3-(trichlorogermyl)propanoic acid (TCGPA), by adding concentrated hydrochloric acid to the plasma sample. nih.govacs.org

The resulting TCGPA is then extracted from the acidified aqueous matrix into an organic solvent, chloroform (B151607). acs.org This liquid-liquid extraction step effectively separates the analyte from water-soluble matrix components that could cause interference. acs.org After extraction, the chloroform is evaporated, and the dried residue is redissolved in water. This step hydrolyzes TCGPA back to THGPA, allowing for its subsequent analysis by LC/MS/MS. nih.govacs.org This innovative approach achieves a high extraction recovery of approximately 100% and has been successfully applied to pharmacokinetic studies. nih.govresearchgate.net

Performance Metrics of the Reversible Chemical Conversion Extraction Method

Parameter	Value	Reference
Extraction Recovery	Approximately 100%	nih.gov
Linearity Range (in plasma)	0.01 - 5 µg/mL	nih.govresearchgate.net
Intra-day & Inter-day Precision	~4.1%	nih.govresearchgate.net
Accuracy	Within ±2.6%	nih.govresearchgate.net
Total Run Time	5 minutes	nih.gov

Purity Assessment and Quality Control Methodologies for Research Materials

The purity of this compound is of paramount importance, as contamination with toxic inorganic germanium forms, such as germanium dioxide (GeO₂), can pose significant health risks. nih.govnih.gov Therefore, comprehensive analytical testing is essential to confirm the identity and purity of research materials and commercial products. germaniumsesquioxide.comgermaniumsesquioxide.com A full spectrum of analytical methods is required to guarantee quality, as no single test can provide a complete profile of the material. germaniumsesquioxide.com

Key to quality control is the ability to distinguish the organic this compound from inorganic germanium compounds. nih.gov Methodologies have been specifically developed to detect trace amounts of inorganic germanium in the organic compound. For instance, headspace solid-phase microextraction coupled with gas chromatography-mass spectrometry (GC-MS) can determine trace GeO₂ by taking advantage of the fact that only inorganic germanium generates volatile species upon reaction with concentrated HCl. researchgate.net Other spectroscopic and chromatographic techniques are also vital for confirming the compound's structure and ensuring the absence of contaminants. oup.com

Analytical Methods for Purity Assessment and Quality Control

Methodology	Purpose in Quality Control	Reference
High-Performance Liquid Chromatography with Inductively Coupled Plasma Mass Spectrometry (HPLC-ICP-MS)	Confirms purity and quantifies GeO₂ impurity with a low limit of detection (~0.5 ppm).	nih.govresearchgate.net
FT-Infrared (FT-IR) & FT-Raman Spectroscopy	Identifies the compound via its characteristic spectral fingerprint. Crucially used to confirm the absence of inorganic GeO₂ by checking for its characteristic peak around 850 cm⁻¹.	oup.com
Acid Group Titration	Verifies purity based on the known acidic properties of the molecule. A low titration value can indicate the presence of impurities or derivatives.	germaniumsesquioxide.comallergyresearchgroup.com
Elemental Analysis / Atomic Absorption	Determines the percentage of elemental germanium. Pure this compound contains about 42.7% germanium; significantly higher values can indicate inorganic contamination.	germaniumsesquioxide.com
X-ray Diffraction	A sensitive method for detecting the presence of crystalline inorganic germanium contaminants.	germaniumsesquioxide.com
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Confirms the molecular structure of the compound.	oup.com

Applications in Advanced Research and Non Clinical Domains

Precursor in Organogermanium Chemistry

Bis(carboxyethyl)germanium sesquioxide, commonly identified as Ge-132, is a foundational molecule in the synthesis of more complex organogermanium compounds. encyclopedia.pubnih.gov The standard synthesis route involves the reaction of trichlorogermane (B72276) (HGeCl₃) with acrylic acid, which produces 3-(trichlorogermyl)propanoic acid. gelest.com Subsequent hydrolysis of this intermediate yields this compound. gelest.com This process establishes the compound as a key starting material for a diverse array of derivatives explored for various scientific applications. encyclopedia.pub

The chemical structure of this compound allows for its modification to create a range of novel organogermanium derivatives. Researchers have successfully used it as a precursor to synthesize related compounds such as germanium sesquisulfides, germatranes, and germalactones. gelest.com Furthermore, it has been utilized in the preparation of amino acids containing germanium. gelest.com

In the pursuit of new compounds with specific functionalities, scientists have synthesized new organogermanium sesquioxides from Ge-132. nih.gov One notable example is γ-thiocarbamido propyl germanium sesquioxide, which was developed and characterized for its biological activity in preclinical studies. nih.gov These synthetic efforts demonstrate the role of this compound as a versatile building block in organogermanium chemistry.

To explore potential synergistic effects, this compound has been combined with other known bioactive molecules to form novel complexes. A germanium sesquioxide complex with resveratrol (B1683913) has been synthesized, and studies have shown that the resulting compound exhibits higher antioxidant activity than either Ge-132 or resveratrol alone. encyclopedia.pub

Similarly, a complex has been developed by introducing a germanium analogue of Ge-132 into dihydroartemisinin (B1670584) (DHA). encyclopedia.pub This DHA-Ge complex was found to effectively inhibit the proliferation of HepG2 (human liver cancer) cells in vitro, suggesting it as a subject for further investigation. encyclopedia.pub

Materials Science and Microelectronics Research Applications

In the field of materials science, this compound is utilized as a bifunctional metalloligand. fishersci.atthermofisher.com Its structure, containing metal-carbon (Ge-C) bonds, has been employed in the synthesis of metal-organometallic frameworks (MOMFs). fishersci.atthermofisher.com These frameworks are a class of crystalline materials with potential applications in areas such as catalysis and gas storage.

Another application in materials science involves its use in combination with hydroxyapatite. This composite material has been proposed for research into the recovery and regeneration of mineralized tissues, such as bone marrow. encyclopedia.pub

In Vitro and Ex Vivo Biological Model Studies

This compound and its derivatives are subjects of extensive investigation in non-clinical biological research, particularly using in vitro and ex vivo models. These studies aim to elucidate the compound's effects at the cellular and molecular levels.

The effect of this compound and its derivatives on cell proliferation and viability has been examined in various cell lines. In one study, five newly synthesized organogermanium sesquioxides were tested for their effects on KB (human oral cancer), HCT (human colon cancer), and Bel (human liver cancer) cells in vitro. nih.gov One derivative, γ-thiocarbamido propyl germanium sesquioxide, demonstrated significant inhibitory activity against these cell lines. nih.gov

The hydrated form of Ge-132, 3-(trihydroxygermyl)propanoic acid (THGPA), has been studied for its effects on normal human dermal fibroblasts (NHDFs). Research showed that THGPA could protect these normal cells from death induced by oxidative stress in a dose-dependent manner.

Below is a summary of findings from an in vitro study on novel organogermanium sesquioxide derivatives.

Compound	Cell Line	Inhibition Yield (%)
γ-thiocarbamido propyl germanium sesquioxide	KB	92.9
γ-thiocarbamido propyl germanium sesquioxide	HCT	84.9
γ-thiocarbamido propyl germanium sesquioxide	Bel	70.9

The immunomodulatory properties of this compound have been a significant focus of in vitro research. Studies have shown that the compound can enhance immune responses by inducing the production of interferon-γ (IFN-γ). researchgate.netnih.gov Its activity has been linked to the activation of natural killer (NK) cells, macrophages, and cytotoxic T-cells in cell culture models. researchgate.net

Further research using murine spleen cells has demonstrated that Ge-132 can induce the formation of IFN-γ mRNA. gelest.com It has also been identified as an inducer of contrasuppressor T cells. Specifically, it was shown to induce a lineage of T cells characterized as CD4+ CD28+ TCRα/β+ that produce IFN-γ, which act to inhibit suppressor T-cell activity in mixed lymphocyte-tumor cell reactions.

Oxidative Stress Models (e.g., Bovine Semen Cryopreservation)

This compound (Ge-132) has been investigated for its protective properties in environments of induced oxidative stress, particularly in the cryopreservation of bovine semen. nih.govresearchgate.net Cryopreservation exposes sperm cells to significant oxidative stress, which can damage cell membranes and reduce viability. Research has explored the addition of Ge-132 to cryopreservation media to mitigate these effects.

A key study examined the impact of different concentrations of Ge-132 on frozen bovine semen. nih.govresearchgate.net The findings indicated that while high concentrations of Ge-132 did not improve sperm motility compared to controls, the compound did offer protection against lipid peroxidation when the sperm were subjected to oxidative stress. nih.gov Specifically, a group treated with 1000 μg/mL of Ge-132 showed lower lipid peroxidation intensity compared to a control group after oxidative stress was induced. nih.govresearchgate.net This suggests that Ge-132 helps maintain sperm metabolism and protects against peroxidative membrane damage under stress conditions. nih.gov

Table 1: Effects of Ge-132 on Bovine Sperm Parameters Under Oxidative Stress

Parameter	Observation	Reference
Sperm Motility	Better motility was observed in the control group (without Ge-132) compared to groups with high Ge-132 concentrations.	nih.gov
Membrane Integrity	Higher membrane integrity was noted in a control group and certain Ge-132 groups.	nih.gov
Superoxide (B77818) (O₂⁻) Generation	Lower levels of superoxide generation occurred in the absence of Ge-132.	nih.gov
Lipid Peroxidation (Post-Stress)	The group with 1000 μg/mL Ge-132 exhibited lower peroxidation intensity compared to the control group, indicating protection against membrane damage.	nih.govresearchgate.net

Enzyme Inhibition Studies

Derivatives of this compound have been examined for their inhibitory effects on specific enzymes, particularly those involved in the degradation of enkephalins. nih.gov Enkephalins are endogenous opioid peptides, and their degradation is a key area of study.

Research involving twenty-eight derivatives of Ge-132 demonstrated that sulfurized derivatives, in particular, showed strong inhibition of enkephalin-degrading enzymes purified from various sources, including monkey brain and bovine small intestine. nih.gov The study identified two derivatives, Ge-014 and Ge-107, as the most effective inhibitors of dipeptidylcarboxypeptidase, with IC50 values of 60 and 100 micrograms/ml, respectively. nih.gov These compounds also inhibited aminopeptidase (B13392206) and dipeptidylaminopeptidase, suggesting a potential role in modulating endogenous peptide systems through enzyme inhibition. nih.gov

Table 2: Inhibitory Activity of Ge-132 Derivatives on Enkephalin-Degrading Enzymes

Enzyme	Most Effective Derivative	IC50 Value (μg/mL)	Source of Enzyme	Reference
Dipeptidylcarboxypeptidase	Ge-014	60	Bovine Small Intestine	nih.gov
Dipeptidylcarboxypeptidase	Ge-107	100	Bovine Small Intestine	nih.gov
Aminopeptidase	Ge-014	450	Human Cerebrospinal Fluid	nih.gov
Aminopeptidase	Ge-107	440	Human Cerebrospinal Fluid	nih.gov

Animal Model Investigations (Focus on Mechanistic Understanding)

Studies in animal models have provided insights into the mechanisms through which Ge-132 exerts its biological effects. These investigations focus on understanding the compound's influence on the immune system, its antioxidant activities in tissues, and its effects on fundamental physiological processes.

Immunomodulatory Effects in Animal Systems

A significant body of research points to the immunomodulating capabilities of Ge-132. scirp.orgnih.govnih.gov The compound's effects are not cytotoxic but are mediated through the host's immune defense mechanisms. documentsdelivered.compharmacy180.com Studies in mice have shown that Ge-132 activates key immune cells, including natural killer (NK) cells and macrophages. scirp.orgnih.gov This activation is linked to the induction of interferon-γ (IFN-γ), a critical cytokine in the immune response. nih.gov

Furthermore, Ge-132 has been observed to enhance macrophage phagocytosis, the process by which macrophages engulf and digest cellular debris and pathogens. nih.govdocumentsdelivered.com The compound is also suggested to influence T lymphocytes. documentsdelivered.com In mice, the antitumor efficacy of Ge-132 was diminished when macrophages or T lymphocytes were blocked, indicating their central role in the compound's mechanism of action. documentsdelivered.com Other research in mice has noted that appropriate amounts of germanium can increase the quantity of antibodies and antibody-producing cells, suggesting an effect on humoral immunity. scirp.org

Antioxidant Effects in Animal Tissues

The antioxidant properties of Ge-132 have been demonstrated in various animal tissues. scirp.org The compound's mechanism involves enhancing the body's endogenous antioxidant capacity. scirp.orgresearchgate.net In animal models, Ge-132 has been shown to significantly increase the activity of key antioxidant enzymes such as glutathione (B108866) peroxidase (GSH-Px) and superoxide dismutase (SOD). scirp.orgnih.gov

By bolstering these enzyme systems, organogermanium compounds can reduce lipid peroxidation, thereby protecting cell membranes from oxidative damage. scirp.org Studies in rats have found that Ge-132 can reduce the amount of free radicals in the liver and kidneys. scirp.org In vitro studies corroborate these findings, showing that Ge-132 is capable of scavenging reactive oxygen species (ROS). scirp.org In porcine embryo culture systems, Ge-132 treatment led to increased intracellular glutathione (GSH) levels and a dose-dependent decrease in ROS generation. nih.gov

Studies on Physiological Processes (e.g., Oxygen Respiration, Lipid Metabolism)

Research has also delved into the influence of Ge-132 on fundamental physiological processes. The chemical structure of organogermanium contains numerous Ge-O (germanium-oxygen) bonds, which possess a strong capacity for oxidative dehydrogenation. scirp.org It is proposed that upon entering an organism, germanium can bind with hemoglobin, which helps to ensure normal cellular aerobic metabolism. scirp.org Germanium compounds have been shown to normalize cellular oxygen respiration, specifically oxidative phosphorylation. nih.gov

In rodent models, dietary intake of Ge-132 was found to influence bile secretion and composition. jst.go.jp It significantly increased the level of bilirubin (B190676) in the bile and also enhanced the bile's radical scavenging activity. jst.go.jp This effect was linked to increased mRNA expression of enzymes involved in the conjugation of bile components, suggesting an influence on hepatic metabolic pathways related to lipid metabolism and detoxification. jst.go.jp

Table of Compounds

Table 3: Chemical Compounds Mentioned

Compound Name
This compound (Ge-132)
Germanium dioxide (GeO₂)
3-(trihydroxygermyl)propanoic acid (THGP)
Superoxide Dismutase (SOD)
Glutathione Peroxidase (GSH-Px)
Glutathione (GSH)
Interferon-gamma (IFN-γ)
Dipeptidylcarboxypeptidase
Aminopeptidase
Dipeptidylaminopeptidase
Bilirubin

Future Directions and Emerging Research Avenues for Bis Carboxyethyl Germanium Sesquioxide

Elucidation of Remaining Molecular Mechanisms

Bis(carboxyethyl)germanium sesquioxide is known to hydrolyze in aqueous solutions to form 3-(trihydroxygermyl)propanoic acid (THGP), which is considered its biologically active form. nih.gov The immunomodulatory effects of this compound are largely attributed to its ability to enhance the production of interferon-gamma (IFN-γ), which subsequently activates natural killer (NK) cells and macrophages. nih.govpatsnap.com However, the precise molecular targets and signaling pathways that initiate this cascade remain to be fully elucidated. Future research is anticipated to focus on identifying the specific receptors and intracellular signaling molecules that interact with THGP to trigger IFN-γ production.

Furthermore, the compound has been reported to possess antioxidant properties and the capacity to influence various cellular signaling pathways. patsnap.commdpi.com The exact mechanisms by which it scavenges free radicals and modulates cellular signals are still under investigation. Advanced proteomic and metabolomic studies could provide a more comprehensive understanding of the cellular response to this compound, uncovering new therapeutic targets and applications. The regulation of calcium metabolism and its role in pain alleviation are other areas where the underlying molecular interactions are not yet fully understood. lookchem.comgelest.com

Rational Design and Synthesis of Enhanced Derivatives

To improve the biological efficacy and explore new therapeutic avenues, researchers are actively engaged in the rational design and synthesis of novel derivatives of this compound. encyclopedia.pub Chemical modifications of the parent compound have focused on several key areas, including substitutions at the carboxylic acid group, the 3-alkyl position, and even on the germanium atom itself. encyclopedia.pub

One promising approach has been the introduction of aromatic and heteroaromatic substituents as ester groups, which has demonstrated an increase in antitumor activity compared to the original molecule. encyclopedia.pub The synthesis of entirely new organogermanium sesquioxides is also a burgeoning field. For instance, γ-thiocarbamido propyl germanium sesquioxide has shown enhanced antitumor properties. nih.gov These efforts are guided by computational modeling and a growing understanding of the structure-activity relationships of organogermanium compounds.

Table 1: Examples of this compound Derivatives and Their Reported Enhancements

Derivative Type	Modification Strategy	Reported Enhancement	Reference
Ester Derivatives	Introduction of aromatic and heteroaromatic substituents on the carboxylic group	Increased antitumor activity	encyclopedia.pub
Novel Sesquioxides	Synthesis of compounds like γ-thiocarbamido propyl germanium sesquioxide	Enhanced antitumor activity against specific cell lines	nih.gov

Advancements in Analytical Speciation and In Situ Monitoring

A critical aspect of research into this compound is the development of advanced analytical techniques to differentiate it from potentially toxic inorganic germanium compounds. researchgate.netnih.gov This is paramount for the quality control of pharmaceutical and supplementary products. nih.gov High-performance ion-exclusion chromatography is one method that has been proposed for the separation and determination of inorganic germanium and β-carboxyethylgermanium sesquioxide. researchgate.net

Electrospray ionization mass spectrometry (ESI-MS), particularly when coupled with a quadrupole time-of-flight (QqTOF) analyzer, has emerged as a powerful tool for characterizing the compound and its complexes in aqueous solutions. researchgate.nettuwien.at This technique allows for the detailed structural elucidation of the various germanium species that may be present. speciation.net Another advanced method involves derivatization followed by gas chromatography with microwave-induced plasma-atomic emission detection (GC-MIP-AED), which offers high sensitivity and specificity for the determination of this compound. researchgate.netnih.gov Future advancements will likely focus on developing methods for in situ monitoring of the compound and its metabolites within biological systems, providing real-time insights into its pharmacokinetic and pharmacodynamic properties.

Table 2: Advanced Analytical Techniques for the Speciation of this compound

Analytical Technique	Principle	Application	Reference
High-Performance Ion-Exclusion Chromatography	Separation based on ion exclusion mechanisms	Separation of inorganic germanium from this compound	researchgate.net
Electrospray Ionization Mass Spectrometry (ESI-MS) with QqTOF	Soft ionization technique providing high-resolution mass data	Structural characterization of germanium species and their complexes in aqueous solutions	researchgate.nettuwien.at
Gas Chromatography with Microwave-Induced Plasma-Atomic Emission Detection (GC-MIP-AED)	Separation of derivatized compound followed by element-specific detection	Sensitive and specific quantification of this compound	researchgate.netnih.gov

Exploration in Novel Non-Biomedical Applications

While the biomedical field has been the primary area of investigation for this compound, its unique chemical structure opens up possibilities for its use in other scientific and technological domains. The broader class of organogermanium compounds is already being explored in materials science for applications such as the fabrication of germanium-containing polymers and as specialized ligands for transition metal complexes. nih.gov

Specifically for this compound, its bifunctional nature, possessing both carboxylic acid groups and a germoxane core, makes it an interesting building block for coordination polymers and metal-organic frameworks (MOFs). lookchem.com Indeed, it has been utilized in the synthesis of metal-organometallic frameworks (MOMFs). lookchem.com Another novel application that has emerged is its use as a precursor in the synthesis of photoluminescent carbon dots, which have potential applications in bioimaging and sensing. lookchem.com The exploration of its properties in materials science, catalysis, and nanotechnology could lead to the development of new functional materials with tailored properties.

Q & A

Q. How can BCEGS’s environmental impact be assessed using computational toxicology?

• Methodological Answer : Use QSAR models (e.g., ECOSAR) to predict ecotoxicity (LC50 for fish, Daphnia). Validate with microcosm studies measuring BCEGS degradation rates (e.g., OECD 301F biodegradation test) . Lifecycle assessment (LCA) tools like SimaPro can model cradle-to-grave impacts, including synthesis waste streams .